Cas no 33432-53-0 (3-Butyn-2-ol, 2-methyl-4-(4-nitrophenyl)-)

• Product name: 3-Butyn-2-ol, 2-methyl-4-(4-nitrophenyl)-
• CAS No: 33432-53-0
• MF: C₁₁H₁₁NO₃
• MW: 205.209943056107
• CID: 1457888
• PubChem ID: 4202318

3-Butyn-2-ol, 2-methyl-4-(4-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

• 3-Butyn-2-ol, 2-methyl-4-(4-nitrophenyl)-
• 2-methyl-4-(4-nitrophenyl)but-3-yn-2-ol
• AKOS004118046
• DTXSID10400799
• 33432-53-0
• SCHEMBL7911029

• Inchi： InChI=1S/C11H11NO3/c1-11(2,13)8-7-9-3-5-10(6-4-9)12(14)15/h3-6,13H,1-2H3
• InChI Key： NLMHPYBHXGYQJD-UHFFFAOYSA-N
• SMILES： CC(C)(C#CC1=CC=C(C=C1)[N+](=O)[O-])O

Computed Properties

• Exact Mass: 205.07393
• Monoisotopic Mass: 205.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 66Ų

Experimental Properties

• PSA: 63.37